Cas no 734546-63-5 (Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime)

• Product Name: Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime
• CAS No: 734546-63-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5232441
• Update Time: 2025-05-25

Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime
• n-{[3-methoxy-4-(pentyloxy)phenyl]methylidene}hydroxylamine

• Inchi： 1S/C13H19NO3/c1-3-4-5-8-17-12-7-6-11(10-14-15)9-13(12)16-2/h6-7,9-10,15H,3-5,8H2,1-2H3
• InChI Key： NPIYEUGVMDFDGE-UHFFFAOYSA-N
• SMILES： C(=NO)C1=CC=C(OCCCCC)C(OC)=C1

Additional information on Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime

Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime (CAS No. 734546-63-5): A Comprehensive Overview in Modern Chemical Research

Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime, identified by its CAS number 734546-63-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oxime derivatives, which are widely recognized for their diverse applications in synthetic chemistry, medicinal chemistry, and materials science. The unique structural features of this molecule, including its methoxy and pentyloxy substituents, contribute to its distinct chemical properties and potential biological activities.

The synthesis of Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the oxime functional group into the benzaldehyde backbone enhances the molecule's reactivity, making it a valuable intermediate in the preparation of more complex compounds. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, which is crucial for its application in industrial and academic settings.

In the realm of pharmaceutical research, Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime has been explored for its potential as a precursor in the development of novel therapeutic agents. The presence of both methoxy and pentyloxy groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further investigation.

One of the most intriguing aspects of Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime is its role in materials science. Oxime derivatives are known for their ability to form coordination complexes with metals, which has led to their use in catalysis and as sensors. The unique electronic properties of this compound make it an excellent candidate for developing new materials with enhanced functionality. Researchers have been particularly interested in its potential applications in organic electronics and nanotechnology, where precise control over molecular structure is essential.

The latest research on Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime has also explored its environmental impact and sustainability. As synthetic chemistry continues to evolve towards greener practices, there is a growing emphasis on developing processes that minimize waste and reduce energy consumption. The synthesis of this compound has been optimized to incorporate principles of green chemistry, ensuring that it can be produced in an environmentally responsible manner.

In conclusion, Benzaldehyde, 3-methoxy-4-(pentyloxy)-, oxime (CAS No. 734546-63-5) is a multifaceted compound with significant potential across various fields of chemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in medicine, materials science, and beyond.